molecular formula C13H16F2N2O B8311820 1-(4,4-Difluoro-1-(2-methylpyrimidin-5-yl)cyclohexyl)ethanone

1-(4,4-Difluoro-1-(2-methylpyrimidin-5-yl)cyclohexyl)ethanone

Cat. No.: B8311820
M. Wt: 254.28 g/mol
InChI Key: DOTMBVFQYWPMGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4,4-Difluoro-1-(2-methylpyrimidin-5-yl)cyclohexyl)ethanone is a useful research compound. Its molecular formula is C13H16F2N2O and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H16F2N2O

Molecular Weight

254.28 g/mol

IUPAC Name

1-[4,4-difluoro-1-(2-methylpyrimidin-5-yl)cyclohexyl]ethanone

InChI

InChI=1S/C13H16F2N2O/c1-9(18)12(3-5-13(14,15)6-4-12)11-7-16-10(2)17-8-11/h7-8H,3-6H2,1-2H3

InChI Key

DOTMBVFQYWPMGW-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=C(C=N1)C2(CCC(CC2)(F)F)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4,4-difluoro-N-methoxy-N-methyl-1-(2-methylpyrimidin-5-yl)cyclohexanecarboxamide (700 mg, 2.34 mmol) in THF (20 mL) was added MeMgBr (11.7 mL, 35.12 mmol, 3M in Et2O) at 0° C. and stirred at room temperature for 4 h. The reaction mixture was quenched by saturated NH4Cl at 0° C. and extracted with EtOAc (2×50 mL). The organic layer was washed with brine, dried over Na2SO4 and concentrated to give crude product, which was purified by flash chromatography (EtOAc: petroluem ether=1:3˜3:2) to give 1-(4,4-difluoro-1-(2-methylpyrimidin-5-yl)cyclohexyl)ethanone (350 mg, yield: 59%). 1H NMR (CDCl3 400 MHz): δ8.58 (s, 2H), 2.73 (s, 3H), 2.55-2.45 (m, 2H), 2.20-1.85 (m, 9H).
Name
4,4-difluoro-N-methoxy-N-methyl-1-(2-methylpyrimidin-5-yl)cyclohexanecarboxamide
Quantity
700 mg
Type
reactant
Reaction Step One
Quantity
11.7 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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